Cas no 101567-38-8 (1,5-dimethyl 3-methylidenepentanedioate)

• Product Name: 1,5-dimethyl 3-methylidenepentanedioate
• CAS No: 101567-38-8
• Molecular Formula: C₈H₁₂O₄
• Molecular Weight: 172.17848
• MDL: MFCD33550130
• CID: 1129559
• PubChem ID: 13495590

1,5-dimethyl 3-methylidenepentanedioate Properties

Names and Identifiers

• Pentanedioic acid, 3-methylene-, dimethyl ester
• dimethyl 3-methylidenepentanedioate
• 1,5-dimethyl 3-methylidenepentanedioate
• SCHEMBL7937771
• 101567-38-8
• DTXSID70542200
• EN300-27695193
• Pentanedioic acid, 3-methylene-, 1,5-dimethyl ester
• Dimethyl 3-methylenepentanedioate

• MDL： MFCD33550130
• InChIKey： KLYCSEKGIVPKSK-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H12O4/c1-6(4-7(9)11-2)5-8(10)12-3/h1,4-5H2,2-3H3
• SMILES： COC(=O)CC(=C)CC(=O)OC

Computed Properties

• Exact Mass: 172.07356
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 6
• Monoisotopic Mass: 172.07355886g/mol
• Heavy Atom Count: 12
• Complexity: 175
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters